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Compound of Interest

Compound Name: Methyl sulfamate

Cat. No.: B1316501 Get Quote

Methyl Sulfamate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical characteristics

of methyl sulfamate. It includes a summary of its properties, methodologies for its synthesis

and analysis, and an exploration of its potential role as an enzyme inhibitor.

Core Physical and Chemical Properties
Methyl sulfamate (CAS No: 55665-95-7) is the methyl ester of sulfamic acid.[1][2] Its core

properties are summarized below.

Table 1: Physical Properties of Methyl Sulfamate
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Property Value Source(s)

Molecular Formula CH₅NO₃S [1][2]

Molecular Weight 111.12 g/mol [1][2]

Melting Point 25-27 °C [3]

Boiling Point 199.9 ± 23.0 °C (Predicted) [3]

Density 1.459 ± 0.06 g/cm³ (Predicted) [3]

pKa 9.43 ± 0.70 (Predicted) [3]

Table 2: Chemical Identifiers and Descriptors
Identifier/Descriptor Value Source(s)

IUPAC Name methyl sulfamate [4]

SMILES COS(=O)(=O)N [4]

InChI
InChI=1S/CH5NO3S/c1-5-

6(2,3)4/h1H3,(H2,2,3,4)
[4]

CAS Number 55665-95-7 [1]

Chemical Characteristics and Handling
Solubility and Stability: Methyl sulfamate is soluble in water and a variety of organic solvents.

[3] It is a compound that decomposes at high temperatures.[3]

Reactivity and Hazardous Properties: Methyl sulfamate is utilized in the chemical industry as

an amination reagent and an intermediate in organic synthesis.[3] According to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, methyl sulfamate is

classified as a substance that causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[4] Therefore, appropriate personal protective equipment, such as gloves

and safety glasses, should be used when handling this compound in a well-ventilated area.[3]

Experimental Protocols
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While specific, detailed protocols for methyl sulfamate are not extensively available in the

cited literature, the following sections outline general methodologies for the synthesis,

purification, and analysis of sulfamate esters based on established chemical principles.

Synthesis of Methyl Sulfamate
A general approach to the synthesis of sulfamate esters involves the reaction of an alcohol with

a sulfamoyl chloride or the activation of a sulfamic acid salt. A plausible synthesis for methyl
sulfamate is the esterification of sulfamic acid with methanol.

General Protocol for Acid-Catalyzed Esterification:

A mixture of sulfamic acid and an excess of methanol is prepared in a round-bottom flask

equipped with a magnetic stirrer and a reflux condenser.

A catalytic amount of a strong acid, such as sulfuric acid, is added to the mixture.

The reaction mixture is heated to reflux for several hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Upon completion, the excess methanol is removed under reduced pressure.

The crude product is then subjected to purification.

A general workflow for the synthesis of methyl sulfamate.

Purification of Methyl Sulfamate
Purification of water-insoluble esters typically involves a series of washing steps followed by

distillation or recrystallization.

General Protocol for Purification:

The crude ester is dissolved in a suitable organic solvent.

The solution is washed sequentially with a dilute acid (e.g., 0.2 N H₂SO₄) to remove any

basic impurities, water, a dilute base (e.g., 0.2 N NaOH) to remove acidic starting materials,

and finally with water to neutrality.[5]
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The organic layer is dried over an anhydrous drying agent like magnesium sulfate.

The solvent is removed by rotary evaporation.

The resulting crude methyl sulfamate can be further purified by fractional distillation under

reduced pressure or by recrystallization from a suitable solvent.

Analytical Characterization
The structure and purity of the synthesized methyl sulfamate would be confirmed using

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show two signals: a singlet for the methyl

(CH₃) protons and a broad singlet for the amine (NH₂) protons. The chemical shift of the

methyl protons would likely appear in the range of 3.5-4.5 ppm due to the deshielding effect

of the adjacent oxygen atom.

¹³C NMR: The carbon-13 NMR spectrum is expected to show a single signal for the methyl

carbon.

Infrared (IR) Spectroscopy: The IR spectrum would be used to identify key functional groups.

Expected characteristic absorption bands include:

N-H stretching vibrations for the amine group, typically appearing as one or two bands in the

3300-3500 cm⁻¹ region.

Asymmetric and symmetric S=O stretching vibrations for the sulfonyl group, expected in the

1300-1400 cm⁻¹ and 1150-1200 cm⁻¹ regions, respectively.

C-O stretching vibration, typically in the 1000-1300 cm⁻¹ region.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular weight

and fragmentation pattern. For esters, fragmentation often occurs via cleavage of the bond

adjacent to the carbonyl group (in this case, the S=O groups).[6][7] Common fragmentation

pathways for methyl sulfamate could include the loss of the methoxy group (-OCH₃) or

cleavage of the sulfamoyl moiety.
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Biological Activity and Signaling Pathways
While methyl sulfamate itself is not extensively documented as a potent biological agent, the

sulfamate functional group is a key pharmacophore in a number of enzyme inhibitors, making it

a structure of interest in drug development.[8]

Inhibition of Steroid Sulfatase (STS)
Steroid sulfatase (STS) is an enzyme that plays a crucial role in the biosynthesis of active

steroid hormones by hydrolyzing inactive steroid sulfates.[1] The inhibition of STS is a

therapeutic strategy for hormone-dependent cancers, such as breast cancer.[9][10] Many

sulfamate-containing molecules, such as estrone-3-O-sulfamate (EMATE) and 4-

methylcoumarin-7-O-sulfamate (COUMATE), are potent, irreversible inhibitors of STS.[2][9]

They act by covalently modifying an active site residue of the enzyme.[1]

Inhibition of the steroid sulfatase (STS) pathway by sulfamates.

Inhibition of Carbonic Anhydrases (CAs)
Carbonic anhydrases are a family of enzymes that catalyze the rapid interconversion of carbon

dioxide and water to bicarbonate and protons. Certain CA isozymes are associated with

various diseases, including cancer, making them attractive drug targets.[11] Organic

sulfamates have been identified as a class of potent carbonic anhydrase inhibitors.[4][12] Their

inhibitory action is conferred by the sulfamate group, which interacts with the zinc ion in the

enzyme's active site.

Conclusion
Methyl sulfamate is a simple sulfamic acid ester with well-defined physical properties. While

detailed experimental and biological data for this specific compound are limited in the public

domain, its structural motif is of significant interest to the pharmaceutical and chemical

industries. The methodologies and biological contexts presented in this guide are based on the

broader class of sulfamate esters and provide a framework for future research and

development involving methyl sulfamate. Further investigation is warranted to fully elucidate

its chemical reactivity, spectral characteristics, and potential as a specific enzyme inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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